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Technical Support Center: Bis-PCBM Based
Solar Cells
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working on reducing charge carrier recombination in Bis-
PCBM based solar cells.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of charge carrier recombination in Bis-PCBM based solar

cells?

Charge carrier recombination in Bis-PCBM based solar cells is a critical factor limiting device

efficiency. The primary causes can be categorized as follows:

Morphological Issues: The nanoscale morphology of the bulk heterojunction (BHJ) blend of

the donor polymer and Bis-PCBM is a dominant factor.

Poor Phase Separation: Inadequate or excessive phase separation between the donor

and acceptor materials can lead to either inefficient charge separation or the creation of

isolated domains, respectively. This can result in trap-assisted recombination.[1]

Low Crystallinity and Purity: Low crystalline quality and purity of the donor polymer

aggregates can hinder charge delocalization, which is crucial for the re-dissociation of
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interfacial charge-transfer states that are precursors to recombination.[2][3][4][5]

Unfavorable Domain Size: The size of the donor and acceptor domains influences the

probability of charge carriers reaching the electrodes before they recombine.

Interfacial Defects: Defects at the interfaces between the active layer and the electron or

hole transport layers can act as recombination centers, leading to non-radiative

recombination and reduced open-circuit voltage (Voc) and fill factor (FF).[6][7]

Energetic Disorder: A high degree of energetic disorder within the active layer can trap

charge carriers, increasing the likelihood of recombination.[8]

Imbalanced Charge Carrier Mobility: A significant mismatch between electron and hole

mobility can lead to the accumulation of slower charge carriers within the device, increasing

the probability of bimolecular recombination.

Q2: How do solvent additives help in reducing recombination?

Solvent additives, typically high-boiling-point liquids added in small quantities to the casting

solution, are a powerful tool for controlling the active layer morphology and reducing

recombination. Their mechanisms of action include:

Promoting Favorable Nanoscale Morphology: Additives like 1,8-diiodooctane (DIO) can

improve the nanoscale phase separation, leading to the formation of more ordered,

interpenetrating networks of the donor and acceptor materials.[9][10] This optimized

morphology facilitates more efficient exciton dissociation and charge transport, thereby

reducing the chances of recombination.[9][10]

Enhancing Crystallinity: Certain additives can promote the crystallinity of the donor polymer,

which supports charge delocalization and reduces recombination rates.[2][3][4][5]

Reducing Geminate and Bimolecular Recombination: By optimizing the morphology,

additives can reduce both geminate recombination (recombination of an electron-hole pair

generated from the same exciton) and bimolecular recombination (recombination of free

electrons and holes).[9][11]
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Improving Charge Carrier Mobility: Some additives have been shown to increase electron

mobility, leading to more balanced charge transport and reduced recombination.[9]

Q3: What is the role of thermal annealing in controlling recombination?

Thermal annealing, a post-deposition heat treatment, is a common technique to optimize the

morphology of the active layer. When performed correctly, it can:

Improve Polymer Crystallinity: Annealing can enhance the ordering and crystallinity of the

polymer chains, which is crucial for efficient charge transport and reduced recombination.[2]

[3][4][5]

Control Phase Separation: It allows for the controlled growth of donor and acceptor domains,

leading to a more optimal morphology for charge separation and collection.

Remove Residual Solvent: Thermal treatment helps in removing residual casting solvent

from the film, which can otherwise negatively impact morphology and device stability.[12]

However, it is critical to optimize the annealing temperature and duration. Excessive annealing

can lead to large-scale phase separation and the formation of a polymer wetting layer near the

electrode, which can increase recombination and hinder charge extraction.[13]

Q4: What is the difference between Langevin and non-Langevin recombination?

Langevin Recombination: This is a classical model that describes bimolecular recombination

in low-mobility, homogeneous materials. It assumes that every time an electron and a hole

meet, they recombine. The Langevin recombination rate is proportional to the sum of the

electron and hole mobilities.[14][15]

Non-Langevin Recombination: In many high-performance organic solar cells, the measured

recombination rate is significantly lower than that predicted by the Langevin model. This is

referred to as non-Langevin or reduced recombination. Achieving non-Langevin

recombination is a key goal for fabricating efficient solar cells, especially those with thick

active layers.[5][15] The suppression of Langevin recombination is often associated with the

formation of well-ordered, pure domains and sharp interfaces between the donor and

acceptor materials, which helps to keep separated charges apart.[14][15]
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Troubleshooting Guides
This section provides solutions to common problems encountered during the fabrication and

characterization of Bis-PCBM based solar cells.
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Problem Possible Causes Troubleshooting Steps

Low Power Conversion

Efficiency (PCE)

- High charge carrier

recombination. - Poor active

layer morphology. - Inefficient

charge extraction.

- Optimize Morphology:

Experiment with different

solvent additives (e.g., DIO,

ODT) and vary their

concentration.[1][9] - Thermal

Annealing: Optimize the

annealing temperature and

time. Start with a temperature

sweep to find the optimal

condition.[6][13] - Interfacial

Engineering: Ensure clean

interfaces. Consider using

interfacial layers to improve

charge extraction and block

recombination.[16][17]

Low Fill Factor (FF)

- High series resistance. -

Imbalanced charge transport. -

S-shaped J-V curve due to

poor contacts.

- Improve Contacts: Ensure

good contact between the

active layer and the

electrodes. Vertical phase

segregation can lead to a

polymer-rich layer at the

cathode interface, hindering

electron extraction.[18] A thin

PCBM overlayer can

sometimes resolve this.[18] -

Balance Mobility: Use of

additives can enhance electron

mobility.[9] - Reduce Series

Resistance: Check the

conductivity of the transport

layers and electrodes.
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Low Short-Circuit Current (Jsc)

- Inefficient exciton

dissociation. - High geminate

recombination. - Poor light

absorption.

- Optimize Blend Ratio: Vary

the donor:acceptor blend ratio

to find the optimal composition

for exciton dissociation. -

Enhance Absorption: Ensure

the active layer thickness is

sufficient for light absorption

without being excessively thick

to cause high recombination.

Low Open-Circuit Voltage

(Voc)

- High non-radiative

recombination at interfaces. -

High density of trap states.

- Interface Passivation: Use

interfacial engineering

techniques to passivate

defects at the

perovskite/charge transport

layer interface.[7] - Improve

Material Purity: Ensure the

purity of the donor polymer

and Bis-PCBM to reduce trap

states.

Inconsistent Device

Performance

- Subtle variations in

fabrication conditions. -

Uncontrolled solvent

evaporation kinetics.

- Control Environment:

Fabricate devices in a

controlled environment (e.g.,

glovebox) to minimize

variations in humidity and

solvent evaporation rates.[12] -

Standardize Protocols: Strictly

adhere to standardized

fabrication protocols to ensure

reproducibility.

Quantitative Data Summary
The following tables summarize the performance of P3HT:PCBM and PTB7:PCBM solar cells

under different processing conditions, highlighting the impact on key photovoltaic parameters.

Table 1: Effect of Solvent Additives on PTB7:PCBM Solar Cell Performance[9]
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Additive PCE (%) Jsc (mA/cm²) Voc (V) FF (%)

None 3.3 8.5 - 49.7

1,8-diiodooctane

(DIO)
9.1 17.1 - 71.5

Table 2: Effect of Thermal Annealing on PCBM Electron Transport Layer in Perovskite Solar

Cells[6]

Annealing PCE (%) FF (%)

Unannealed 10.52 54.3

Annealed 12.01 65.1

Table 3: Effect of Light-Assisted (LA) vs. Hot Plate (HP) Annealing on P3HT:PCBM Solar

Cells[19]

Annealing
Method
(100°C, 15 min)

PCE (%) Jsc (mA/cm²) Voc (mV) FF

HP Annealing 2.22 7.75 520 0.56

LA Annealing 3.10 9.11 610 0.55

Experimental Protocols
1. Device Fabrication (General Protocol for P3HT:PCBM Solar Cells)

This protocol provides a general guideline. Specific parameters may need optimization.

Substrate Cleaning: Sequentially clean ITO-coated glass substrates in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol.

Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO

substrate and anneal.
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Active Layer Preparation: Prepare a blend solution of P3HT and Bis-PCBM in a suitable

solvent (e.g., chlorobenzene, o-dichlorobenzene). Additives like DIO can be included at this

stage.

Active Layer Deposition: Spin-coat the active layer blend onto the HTL in a nitrogen-filled

glovebox.

Thermal Annealing: Transfer the substrates to a hotplate for thermal annealing at a specific

temperature and duration (e.g., 140°C for 10-30 minutes).[20]

Cathode Deposition: Deposit the metal cathode (e.g., Al) by thermal evaporation under high

vacuum.

2. Characterization of Charge Carrier Dynamics

To investigate the effects of different treatments on charge carrier recombination, several

advanced characterization techniques can be employed:

Time-Delayed Collection Field (TDCF): This technique measures the charge generation rate

and can provide insights into geminate recombination.[9][11]

Bias-Assisted Charge Extraction (BACE): BACE is used to determine the charge carrier

density and recombination rates under different bias conditions.[9][11]

Space Charge-Limited Current (SCLC) Measurements: This method is used to determine the

charge carrier mobility of electrons and holes separately.[9][11]

Visualizations
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Caption: Experimental workflow for fabricating and characterizing Bis-PCBM based solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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